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Compound of Interest

Compound Name: aStAx-35R

Cat. No.: B12370975

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of the biological activities of Astaxanthin's
various isomers and analogs. The data presented is intended to inform research and
development in the fields of pharmacology and therapeutics, with a focus on antioxidant, anti-
inflammatory, and anti-cancer properties.

Introduction to Astaxanthin and its Analogs

Astaxanthin (ATX) is a keto-carotenoid pigment with potent antioxidant properties.[1] It exists in
several isomeric and analog forms, the biological activities of which can differ significantly. The
primary forms of astaxanthin include stereoisomers, geometric isomers, and esterified or free
forms. The term "aStAx-35R" is not standard nomenclature; however, based on chemical
naming conventions, it is likely a reference to the (3R, 3'S)-meso stereoisomer of astaxanthin.

The main analogs and isomers discussed in this guide are:

o Stereoisomers: (3S,3'S)-astaxanthin, (3R,3'R)-astaxanthin, and (3R,3'S)-meso-astaxanthin.

[2]
e Geometric Isomers: All-trans and cis-astaxanthin.

» Forms: Esterified astaxanthin (as found in natural sources like Haematococcus pluvialis) and
free (non-esterified) astaxanthin (typical of synthetic production).[3]
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Comparative Biological Activity

The therapeutic potential of astaxanthin is largely attributed to its antioxidant, anti-inflammatory,

and anti-cancer activities. These properties vary between its different isomers and analogs.

Antioxidant Activity

The antioxidant capacity of astaxanthin is a key determinant of its protective effects against

oxidative stress-related diseases.

Analog/lsomer

Antioxidant Assay

Result

Source

(3S,3'S)-Astaxanthin

Oxygen Radical
Antioxidant Capacity
(ORAC)

Highest activity

among stereoisomers.

[4]115]

Lower activity than

(3R,3'R)-Astaxanthin ORAC ) [4]
(3S,3'S)-Astaxanthin.
(3R,3'S)-meso- Lowest activity among
_ ORAC ] [4]
Astaxanthin stereoisomers.
] ] Over 50 times
Natural Astaxanthin Singlet Oxygen
- ) stronger than
(Esterified) Quenching ) )
synthetic astaxanthin.
) ) ) Significantly lower
Synthetic Astaxanthin Singlet Oxygen o
] activity than natural
(Free) Quenching ]
astaxanthin.
Astaxanthin DPPH Radical IC50=39.1+1.14 6]
(unspecified isomers) Scavenging ppm
Astaxanthin (HCI DPPH Radical
_ IC50 = 15.39 pg/mL [7]
extracted) Scavenging
Astaxanthin (HCI ABTS Radical
_ IC50 = 20.32 pg/mL [7]
extracted) Scavenging

Anti-inflammatory Activity
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Astaxanthin has been shown to modulate inflammatory responses through various signaling

pathways.

Experimental

Analog/lsomer
Model

Key Findings Source

All-E, 97, and 13Z-

Astaxanthin

Caco-2 cells

All isomers
significantly reduced
TNF-0-induced IL-8
secretion. Z-isomers,
particularly 92,
showed greater
downregulation of
COX-2 and TNF-a

gene expression.

Astaxanthin LPS-stimulated

(unspecified isomers) macrophages

Inhibited production of
NO, PGE2, TNF-q,
and IL-1f3 by blocking
NF-kB activation.

Anti-cancer Activity

The anti-proliferative and pro-apoptotic effects of astaxanthin have been observed in various

cancer cell lines.
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Cancer Cell IC50 | Key
Analog/lsomer . Assay Source
Line Results
CBRH-7919
Astaxanthin (human MTT Assay IC50 = 39 uM [9]
hepatoma)
Most effective
among four
) ) Cell Growth
Astaxanthin K562 (leukemia) o tested [9]
Inhibition )
carotenoids at 5
and 10 pM.
IC50 < 200 pM;
] DU145 (prostate dose-dependent
Astaxanthin MTT Assay o [10]
cancer) inhibition of
proliferation.
Significant
) inhibition of
] H22 (liver ) )
Astaxanthin MTT Assay proliferation at 20  [11]
cancer)
and 40 pM after
12 and 24 hours.
_ U251-MG Cell Viability
Astaxanthin ) IC50 =25.4 uM [12]
(astroglioma) Assay
Dose- and time-
dependent
) MCF-7 (breast decrease in cell
Astaxanthin MTT Assay [13]

cancer)

viability; ~70%
reduction with 50
pg/mL after 48h.

Signaling Pathways Modulated by Astaxanthin

Astaxanthin exerts its biological effects by modulating key signaling pathways involved in

cellular processes like inflammation, proliferation, and survival.
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Growth Factor Receptor Astaxanthin

Cell Survival,
Proliferation,
Growth
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Astaxanthin (e.0., LPS, TNF-a)

Activates

NF-kB-lkBa Complex

Translocates to Nucleus
and Activates Transcription

Inflammatory Gene
Expression (TNF-q, IL-6)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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